Cas no 1248934-00-0 (4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid)

• Product Name: 4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid
• CAS No: 1248934-00-0
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5273400
• Update Time: 2025-06-07

4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid
• 4-cyclopropyl-2-(methylamino)pyrimidine-5-carboxylicacid
• 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(methylamino)-
• 4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H11N3O2/c1-10-9-11-4-6(8(13)14)7(12-9)5-2-3-5/h4-5H,2-3H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： MUPYZRPWEAXHDA-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(NC)N=C1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 0.6
• Topological Polar Surface Area: 75.1

Additional information on 4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid

Professional Introduction to 4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic Acid (CAS No. 1248934-00-0)

4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid, identified by its CAS number 1248934-00-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a cyclopropyl group and an amino substituent at the 2-position, contribute to its unique chemical properties and potential therapeutic benefits.

The< strong>4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid molecule has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. Pyrimidine derivatives are widely studied for their antimicrobial, antiviral, and anticancer properties. The cyclopropyl moiety enhances the molecule's lipophilicity, making it more soluble in lipids and thus more easily absorbed by biological membranes. This characteristic is particularly advantageous in drug design, as it improves the compound's bioavailability and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based drugs. One of the most compelling areas of investigation has been the use of these compounds in oncology. The< strong>4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid structure has been explored as a scaffold for kinase inhibitors, which are crucial in targeting specific enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many types of cancer.

The< strong>methylamino group at the 2-position of the pyrimidine ring plays a critical role in modulating the biological activity of the molecule. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Additionally, the carboxylic acid functionality at the 5-position provides a site for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of< strong>4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid. Molecular docking studies have identified potential binding pockets on target proteins, providing insights into how this compound interacts with biological systems. These studies have been instrumental in guiding the design of next-generation drug candidates with improved efficacy and reduced side effects.

The synthesis of< strong>4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In conclusion, 4-Cyclopropyl-2-(methylamino)pyrimidine-5-carboxylic acid (CAS No. 1248934-00-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases such as cancer.